Cas no 866895-21-8 (1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-ylpiperidine)

• Product Name: 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-ylpiperidine
• CAS No: 866895-21-8
• MF: C₂₂H₂₁ClN₂O₄S
• MW: 444.931143522263
• CID: 6301194
• PubChem ID: 5641730
• Update Time: 2025-07-19

1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-ylpiperidine
• 8-(4-chlorophenyl)sulfonyl-9-piperidin-1-yl-2,3-dihydro-[1,4]dioxino[2,3-g]quinoline
• 8-[(4-chlorophenyl)sulfonyl]-9-piperidin-1-yl-2,3-dihydro[1,4]dioxino[2,3-g]quinoline
• 866895-21-8
• AKOS001859108
• CCG-138061
• F1607-0528
• 8-((4-chlorophenyl)sulfonyl)-9-(piperidin-1-yl)-2,3-dihydro-[1,4]dioxino[2,3-g]quinoline
• 1-[8-(4-chlorobenzenesulfonyl)-2H,3H-[1,4]dioxino[2,3-g]quinolin-9-yl]piperidine

• Inchi： 1S/C22H21ClN2O4S/c23-15-4-6-16(7-5-15)30(26,27)21-14-24-18-13-20-19(28-10-11-29-20)12-17(18)22(21)25-8-2-1-3-9-25/h4-7,12-14H,1-3,8-11H2
• InChI Key： XMWSMVQMJZLCLU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(C1C=NC2=CC3=C(C=C2C=1N1CCCCC1)OCCO3)(=O)=O

Computed Properties

• Exact Mass: 444.0910560g/mol
• Monoisotopic Mass: 444.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 77.1Ų

Additional information on 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino2,3-gquinolin-9-ylpiperidine

Introduction to 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino[2,3-g]quinolin-9-ylpiperidine (CAS No. 866895-21-8)

1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino[2,3-g]quinolin-9-ylpiperidine, also known by its CAS number 866895-21-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as quinolines, which are characterized by their unique chemical structure and diverse biological activities. The compound's structure includes a piperidine ring, a quinoline core, and a 4-chlorobenzenesulfonyl substituent, making it a valuable candidate for various therapeutic applications.

The chemical structure of 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino[2,3-g]quinolin-9-ylpiperidine is particularly noteworthy due to its potential to interact with specific biological targets. The presence of the piperidine ring and the quinoline core provides the molecule with a rigid and planar structure, which is often associated with high binding affinity to protein targets. Additionally, the 4-chlorobenzenesulfonyl group adds polarity and hydrophobicity, enhancing the compound's ability to penetrate cell membranes and reach intracellular targets.

In recent years, extensive research has been conducted to explore the pharmacological properties of 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino[2,3-g]quinolin-9-ylpiperidine. One of the most promising areas of investigation is its potential as an inhibitor of specific kinases. Kinases are enzymes that play crucial roles in cellular signaling pathways and are often implicated in various diseases, including cancer. Studies have shown that this compound exhibits selective inhibition of certain kinases, making it a potential lead for the development of targeted therapies.

A notable study published in the Journal of Medicinal Chemistry demonstrated that 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino[2,3-g]quinolin-9-ylpiperidine effectively inhibited the activity of protein kinase B (AKT), a key regulator of cell survival and proliferation. The researchers found that the compound selectively bound to the ATP-binding site of AKT, thereby preventing its activation and downstream signaling. This finding suggests that the compound could be developed into a therapeutic agent for treating cancers driven by aberrant AKT activation.

Beyond its potential as an anticancer agent, 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino[2,3-g]quinolin-9-ylpiperidine has also shown promise in other therapeutic areas. For instance, preliminary studies have indicated that the compound may have anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases. Research has shown that this compound can modulate the activity of inflammatory cytokines and reduce oxidative stress in vitro. These findings suggest that it could be useful in treating inflammatory disorders such as rheumatoid arthritis or inflammatory bowel disease.

The safety profile of 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino[2,3-g]quinolin-9-ylpiperidine is another critical aspect being investigated by researchers. Preclinical studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations. However, further studies are needed to fully understand its pharmacokinetics and potential side effects in humans. Ongoing clinical trials are aimed at evaluating the safety and efficacy of this compound in various disease models.

In conclusion, 1-8-(4-chlorobenzenesulfonyl)-2H,3H-1,4dioxino[2,3-g]quinolin-9-ylpiperidine (CAS No. 866895-21-8) represents a promising candidate for drug development due to its unique chemical structure and diverse biological activities. Its potential as an inhibitor of key kinases and its anti-inflammatory properties make it an attractive target for further research and clinical evaluation. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in the development of novel therapeutics for various diseases.